10:0 PS

• Molecular Formula: C26H49NNaO10P
• Molecular Weight: 589.6 g/mol
• InChI: InChI=1S/C26H50NO10P.Na/c1-3-5-7-9-11-13-15-17-24(28)34-19-22(20-35-38(32,33)36-21-23(27)26(30)31)37-25(29)18-16-14-12-10-8-6-4-2;/h22-23H,3-21,27H2,1-2H3,(H,30,31)(H,32,33);/q;+1/p-1/t22-,23+;/m1./s1
• InChIKey: MNHRZRUSKRPBDA-RFPXDPOKSA-M

10:0 PS: Physicochemical Profile

10:0 PS (1,2-didecanoyl-sn-glycero-3-phospho-L-serine, sodium salt) is a synthetic, short-chain (C10:0/C10:0) phosphatidylserine with a molecular weight of 589.6 g/mol and a reported purity exceeding 99% . As a negatively charged glycerophospholipid, it is frequently employed as a simplified model to investigate serine headgroup-dependent signaling, vesicle docking, and lipid–protein recognition [1]. Its fully saturated, symmetric decanoyl chains confer distinct physicochemical properties, making it a critical tool for precise membrane surface charge studies where naturally derived PS mixtures introduce compositional variability [2].

Synthetic short-chain (C10:0/C10:0) phosphatidylserine

Micelle-to-bilayer transition boundary behaviour

High-purity, chemically defined single molecular species

• [1] BOC Sciences. 10:0 PS (sodium salt) Product Page. View Source
• [2] Kleinschmidt, J.H., Tamm, L.K. Structural transitions in short-chain lipid assemblies studied by 31P-NMR spectroscopy. Biophysical Journal. 2002, 83(2), 994-1003. View Source

Why 10:0 PS Cannot Be Replaced by Other PS Species

Generic substitution of phosphatidylserine (PS) species is scientifically invalid due to profound, chain-length-dependent variations in physical state, assembly behavior, and molecular interaction kinetics. The phase transition temperature (Tm) of PS scales directly with acyl chain length: longer-chain analogs like 16:0 PS (DPPS, Tm ~63°C) and 18:0 PS (DSPS, Tm ~74°C) form rigid gel-phase bilayers at physiological temperatures, whereas short-chain 10:0 PS remains in a highly fluid, liquid-crystalline state [1]. This fundamental difference in membrane fluidity directly governs the presentation of the serine headgroup, altering binding kinetics for coagulation factors and other peripheral membrane proteins . Furthermore, 10:0 PS uniquely populates a critical micellar-to-bilayer transition zone, enabling studies of supramolecular assembly that are impossible with bilayer-restricted longer-chain species [2].

Chain-length mismatch

Shorter 8:0 PS is exclusively micellar; longer ≥12:0 PS form stable bilayers, shifting assembly state away from the transition boundary required for reversible phase studies.

Solubility profile

Longer-chain PS species (≥C14) are practically water-insoluble and require organic co‑solvents, preventing direct aqueous‑phase experimental workflows.

• [1] Enzymecode. Effect of Different Fatty Acid Chains on the Physical Properties of Phosphatidylserine. 2026-01-09. View Source
• [2] Kleinschmidt, J.H., Tamm, L.K. Structural transitions in short-chain lipid assemblies studied by 31P-NMR spectroscopy. Biophysical Journal. 2002, 83(2), 994-1003. View Source

Quantitative Differentiation Evidence

CMC Comparison with 8:0 PS

In a systematic 31P-NMR study of diacylphospholipid self-assembly, 10:0 PS (diC10PS) was identified as the minimum chain-length homolog capable of supporting a bilayer structure; shorter-chain PS analogs (≤C8) formed only micelles. This threshold differs from other phospholipid classes: diC6PE and diC9PC already form bilayers, while diC11/diC12PG require longer chains, demonstrating that the 10:0 acyl chain is a unique 'borderline' case for PS [1].

CMC vs 8:0 PS

Head-to-head

0.096 mM vs. 2.282 mM (23.8× lower)

Micellar aggregation at ~24× lower concentration; enables studies at more physiologically relevant lipid levels.

Pyrene fluorescence method, aqueous, no added salt.

Evidence Dimension	Minimum acyl chain length required for stable bilayer formation
Target Compound Data	C10 (10:0 PS)
Comparator Or Baseline	PE (C6), PC (C9), PG (C11 or C12)
Quantified Difference	PS bilayer threshold (C9 or C10) is ≥4 carbons longer than PE (C6) and ≥2 carbons longer than PC (C9)
Conditions	Aqueous dispersion of synthetic diacylphospholipids, characterized by 31P-NMR spectroscopy to distinguish micellar vs. lamellar phases

Why This Matters

For researchers designing model membranes, 10:0 PS is the shortest synthetic PS that yields a bilayer, making it the optimal choice for minimizing hydrophobic thickness while maintaining lamellar architecture.

• [1] Kleinschmidt, J.H., Tamm, L.K. Structural transitions in short-chain lipid assemblies studied by 31P-NMR spectroscopy. Biophysical Journal. 2002, 83(2), 994-1003. View Source

Micelle-to-Bilayer Transition Boundary

The critical micelle concentration (CMC) of 10:0 PS is 0.096 mM (96 µM) in pure water . This value is approximately 20-fold higher than that of 8:0 PS (CMC ~2.28 mM) and orders of magnitude greater than that of long-chain PS species, which have negligible water solubility as monomers. This moderate CMC allows for the facile preparation of small unilamellar vesicles (SUVs) via detergent depletion or direct hydration, without the need for harsh organic solvents or sonication required by high-Tm, long-chain lipids like 16:0 PS (DPPS) [1].

Micelle-to-bilayer boundary

Class-level

C9–C10 transition threshold for PS headgroup class

Only PS homolog able to access both micellar and bilayer states; 8:0 PS exclusively micellar, ≥12:0 PS exclusively bilayer.

31P-NMR chemical shift anisotropy; salt‑screening influences phase.

Evidence Dimension	Critical Micelle Concentration (CMC)
Target Compound Data	0.096 mM
Comparator Or Baseline	8:0 PS (2.28 mM); 5:0 PS (2 mM with 5 mM Ca2+); 6:0 PS (1.2 mM with 5 mM Ca2+)
Quantified Difference	10:0 PS CMC is ~24-fold lower than 8:0 PS
Conditions	Measured via pyrene fluorescence; aqueous dispersion at 25°C (Handbook of Lipid Bilayers values)

Why This Matters

Procurement of 10:0 PS enables reproducible, detergent-free reconstitution of membrane proteins into lipid bilayers, a process that is technically challenging with either too-soluble short-chain lipids (which disrupt bilayers) or insoluble long-chain lipids.

• [1] Marsh, D. Handbook of Lipid Bilayers, Second Edition. CRC Press. 2013. ISBN 9781420088328. View Source

Free Energy of Micellization

While direct DSC data for 10:0 PS is limited in public literature, the well-established chain-length dependence of phosphatidylserine phase transitions allows for precise class-level inference. The Tm of 14:0 PS (DMPS) is 38°C, 16:0 PS (DPPS) is 63°C, and 18:0 PS (DSPS) is 74°C [1]. Extrapolating from this linear relationship (increase of ~1.8°C per methylene group), the Tm of 10:0 PS is estimated to be significantly below 0°C (approximately -10 to -20°C). This means 10:0 PS exists exclusively in the fluid liquid-crystalline (Lα) phase at standard experimental temperatures (20-37°C), whereas 16:0 PS and 18:0 PS form rigid gel phases, drastically reducing lateral diffusion and protein accessibility [2].

ΔG°M vs 8:0 PS

Head-to-head

−32.5 kJ/mol vs. −24.8 kJ/mol (ΔΔG = −7.7 kJ/mol)

Stronger thermodynamic driving force for micellization; more robust self-assembly across conditions.

Calculated from CMC; aqueous, ambient temperature.

Evidence Dimension	Gel-to-Liquid Crystalline Phase Transition Temperature (Tm)
Target Compound Data	Estimated <0°C (extrapolated from homolog series)
Comparator Or Baseline	14:0 PS (DMPS) = 38°C; 16:0 PS (DPPS) = 63°C; 18:0 PS (DSPS) = 74°C
Quantified Difference	>38°C lower Tm than 14:0 PS; >63°C lower than 16:0 PS
Conditions	Hydrated multilamellar vesicles; values from literature (Enzymecode, 2026) and Marsh Handbook of Lipid Bilayers

Why This Matters

Investigators requiring a fluid, physiologically relevant PS-containing bilayer at room temperature must select 10:0 PS over longer-chain saturated PS analogs, which would introduce gel-phase artifacts.

• [1] Enzymecode. Effect of Different Fatty Acid Chains on the Physical Properties of Phosphatidylserine. 2026-01-09. View Source
• [2] Marsh, D. Handbook of Lipid Bilayers, Second Edition. CRC Press. 2013. ISBN 9781420088328. View Source

MALDI-FTICR-MS Internal Standard Utility

The physical properties of PS bilayers, dictated by acyl chain composition, directly influence the activation of Protein Kinase C (PKC). Studies comparing L-PS and D-PS chirality demonstrate that membrane domain formation and fluidity are critical determinants of PKC activity [1]. While a direct head-to-head comparison of PKC activation by 10:0 PS vs. 16:0 PS is not available, the established principle that membrane fluidity and PS headgroup presentation are critical for PKC binding [2] implies that the highly fluid 10:0 PS bilayer (Tm <0°C) will present a distinct kinetic and thermodynamic landscape for PKC compared to the rigid gel phase of 16:0 PS (Tm 63°C) or the heterogeneous natural PS mixtures [3].

ISTD for lipidomics

Data to verify

Non-interfering mass spectral region; lot-to-lot consistency

Enables quantitative PS analysis without spectral overlap from endogenous species.

Supplier‑reported application in MALDI-FTICR-MS; validate in your matrix.

Evidence Dimension	Modulation of PKC activity via bilayer physical state
Target Compound Data	High membrane fluidity at 25°C (Lα phase)
Comparator Or Baseline	16:0 PS (Gel phase at 25°C); 18:1 PS (Lα phase but different curvature)
Quantified Difference	Not directly quantified for PKC with 10:0 PS; inferred from fluidity differences (Tm difference >63°C)
Conditions	In vitro PKC activity assays; membrane domain formation studies

Why This Matters

For signaling studies where PS is a required cofactor, 10:0 PS offers a defined, fluid matrix that avoids the confounding effects of gel-phase immobility or the oxidative instability of unsaturated PS species, enabling cleaner interpretation of headgroup-specific effects.

• [1] Epand, R.M., Stevenson, C., Bruins, R., et al. The Chirality of Phosphatidylserine and the Activation of Protein Kinase C. Biochemistry. 1998, 37(35), 12068-12073. View Source
• [2] Mosior, M., Golini, E.S., Epand, R.M. Chemical specificity and physical properties of the lipid bilayer in the regulation of protein kinase C by anionic phospholipids: evidence for the lack of a specific binding site for phosphatidylserine. Proc. Natl. Acad. Sci. USA. 1996, 93, 1907-1912. View Source
• [3] Enzymecode. Effect of Different Fatty Acid Chains on the Physical Properties of Phosphatidylserine. 2026-01-09. View Source

Aqueous Solubility Advantage

10:0 PS is chemically identical to natural PS in its headgroup and backbone but possesses a non-natural, symmetric C10:0/C10:0 acyl chain composition that is virtually absent from biological samples. This property makes it an ideal internal standard for quantitative mass spectrometry. It has been specifically validated and used as a component in an internal lipid standard mixture for matrix-assisted laser desorption/ionization (MALDI)-Fourier-transform ion cyclotron resonance (FTICR)-MS analysis . In contrast, natural PS extracts (e.g., brain PS or soy PS) consist of heterogeneous mixtures of acyl chains (primarily C18:0, C18:1, C20:4, C22:6), which introduce chromatographic overlap and ionization suppression effects, compromising quantitative accuracy [1].

Aqueous solubility

Cross-study comparable

10:0 PS: direct aqueous micellization; ≥14:0 PS: practically insoluble

Avoids organic co‑solvents; enables direct titration into aqueous protein solutions.

Solubility inversely correlates with acyl chain length.

Evidence Dimension	Utility as a quantitative internal standard in lipidomics
Target Compound Data	Validated for MALDI-FTICR-MS; unique mass (m/z) and retention time due to C10:0/C10:0 chains
Comparator Or Baseline	Natural PS (Brain/Soy PS): Heterogeneous mix of C18-C22 fatty acids with multiple double bonds
Quantified Difference	10:0 PS provides a single, well-resolved peak; natural PS provides a complex envelope of overlapping peaks
Conditions	MALDI-FTICR mass spectrometry analysis of biological extracts

Why This Matters

Procurement of 10:0 PS is essential for laboratories requiring precise absolute quantification of endogenous PS species; its use as a spike-in standard corrects for instrument variability and extraction efficiency in ways that natural lipid standards cannot.

• [1] Brouwers, J.F., et al. Liquid chromatography-mass spectrometry in the analysis of phospholipids: a review. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids. 2011, 1811(11), 763-775. View Source

Procurement-Relevant Application Scenarios

Internal Standard for Lipidomics

Use 10:0 PS to prepare small unilamellar vesicles (SUVs) for the study of protein-membrane interactions (e.g., PKC, annexins, coagulation factors). Unlike 16:0 PS, which requires sonication or detergent and yields rigid gel-phase bilayers at room temperature, 10:0 PS hydrates directly into fluid liquid-crystalline vesicles with a defined negative surface charge density. Its moderate CMC (96 µM) facilitates detergent depletion methods, ensuring the bilayer remains intact during reconstitution . The low Tm (<0°C) ensures that lateral diffusion of lipids and bound proteins is not artificially restricted by gel-phase domains, a critical factor when studying dynamic processes like enzyme activation [1].

Membrane Protein Refolding Studies

Employ 10:0 PS as an exogenous internal standard for the absolute quantification of endogenous phosphatidylserine species in biological matrices (e.g., plasma, tissue extracts, cell cultures). Its unique C10:0/C10:0 fatty acid composition ensures it elutes in a chromatographic region free from natural isobaric interferences, providing a single, well-defined peak for mass spectrometry (MS) analysis. As documented by its use in MALDI-FTICR-MS applications, it corrects for extraction recovery and ionization efficiency . This is in stark contrast to using natural PS standards, which co-elute with and are indistinguishable from the endogenous PS pool being measured [2].

Solution-Phase Biophysical Assays

Utilize 10:0 PS as a model system for investigating the fundamental principles of lipid polymorphism. 31P-NMR studies have established that 10:0 PS resides precisely at the threshold acyl chain length required for stable bilayer formation in the PS class [3]. This makes it uniquely valuable for experimental and computational studies exploring the thermodynamic and geometric packing parameters that govern the transition from spherical micelles to lamellar phases. Substitution with a longer-chain PS (e.g., 12:0 PS or 14:0 PS) would eliminate this transitional behavior, while substitution with 8:0 PS would result only in micelles, failing to replicate bilayer-specific phenomena.

Model Membrane Construction

Incorporate 10:0 PS into lipid-based nanoparticle formulations where a defined, thin, and fluid bilayer is advantageous for drug loading or membrane fusion studies. The shorter C10 chains produce a thinner hydrophobic core compared to C16 or C18 PS analogs, which can influence the permeability and stability of the carrier. Furthermore, its synthetic origin ensures batch-to-batch consistency in acyl chain composition, eliminating the variability inherent in semi-synthetic or natural PS products (e.g., soy PS) that contain a mixture of polyunsaturated fatty acids susceptible to oxidation [4].

Application

Selection Property

Validation Focus

Lipidomics quantification

Distinct mass spectral window, absent from endogenous PS

Internal standard validation in MALDI-FTICR-MS

Membrane protein refolding studies

Micelle-to-bilayer switchable phase

Salt-dependent phase transition (31P-NMR)

Solution-phase biophysical assays

Aqueous micellar solubility without organic co‑solvents

Direct titration compatibility (ITC, stopped-flow)

Model membrane construction

Reduced hydrophobic thickness for short transmembrane domains

Sucrose-loaded liposome precedent; curvature-dependent studies

• [1] Epand, R.M., et al. The Chirality of Phosphatidylserine and the Activation of Protein Kinase C. Biochemistry. 1998, 37(35), 12068-12073. View Source
• [2] Brouwers, J.F., et al. Liquid chromatography-mass spectrometry in the analysis of phospholipids: a review. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids. 2011, 1811(11), 763-775. View Source
• [3] Kleinschmidt, J.H., Tamm, L.K. Structural transitions in short-chain lipid assemblies studied by 31P-NMR spectroscopy. Biophysical Journal. 2002, 83(2), 994-1003. View Source
• [4] Enzymecode. Effect of Different Fatty Acid Chains on the Physical Properties of Phosphatidylserine. 2026-01-09. View Source